Cas no 71481-00-0 (2-Propenoic acid, 2-chloro-3-(4-methoxyphenyl)-, methyl ester, (2Z)-)

2-Propenoic acid, 2-chloro-3-(4-methoxyphenyl)-, methyl ester, (2Z)- structure
71481-00-0 structure
Product name:2-Propenoic acid, 2-chloro-3-(4-methoxyphenyl)-, methyl ester, (2Z)-
CAS No:71481-00-0
MF:C11H11ClO3
MW:226.656242609024
CID:1750216
PubChem ID:53701173

2-Propenoic acid, 2-chloro-3-(4-methoxyphenyl)-, methyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-chloro-3-(4-methoxyphenyl)-, methyl ester, (2Z)-
    • methyl 2-chloro-3-(4-methoxyphenyl)prop-2-enoate
    • DTXSID20706052
    • methyl 2-chloro-3-p-methoxyphenylacrylate
    • 71481-00-0
    • Inchi: InChI=1S/C11H11ClO3/c1-14-9-5-3-8(4-6-9)7-10(12)11(13)15-2/h3-7H,1-2H3
    • InChI Key: BTZYLNJRVBBKNQ-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)C=C(C(=O)OC)Cl

Computed Properties

  • Exact Mass: 226.03973
  • Monoisotopic Mass: 226.0396719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 35.5Ų
  • XLogP3: 3

Experimental Properties

  • PSA: 35.53

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